Cas no 2162211-68-7 (3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde)
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde
- 2162211-68-7
- EN300-1293308
-
- Inchi: 1S/C12H12N2O/c1-9-7-14(10(2)13-9)12-5-3-4-11(6-12)8-15/h3-8H,1-2H3
- InChI Key: AFDXFUNRZHTGHQ-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)N1C=C(C)N=C1C
Computed Properties
- Exact Mass: 200.094963011g/mol
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.9Ų
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293308-0.05g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 0.05g |
$851.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-0.1g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 0.1g |
$892.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-0.25g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 0.25g |
$933.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-0.5g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 0.5g |
$974.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-1.0g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 1g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-2.5g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 2.5g |
$1988.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-5.0g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 5g |
$2940.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-10.0g |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 10g |
$4360.0 | 2023-06-06 | ||
| Enamine | EN300-1293308-50mg |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1293308-100mg |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde |
2162211-68-7 | 100mg |
$615.0 | 2023-09-30 |
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde
Comprehensive Overview of 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 2162211-68-7)
3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 2162211-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique imidazole and benzaldehyde functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining aromatic and heterocyclic components, makes it a valuable building block for drug discovery and material science applications.
In recent years, the demand for imidazole derivatives like 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde has surged due to their broad-spectrum biological activities. Researchers are particularly interested in its potential role in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in medicinal chemistry and drug design.
The synthesis of 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde involves multi-step organic reactions, including N-alkylation and aldehyde functionalization. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural integrity. These methods align with the growing emphasis on green chemistry and sustainable synthesis, addressing environmental concerns in the chemical industry.
From an industrial perspective, 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde is utilized in the production of specialty chemicals and fine chemicals. Its applications extend to agrochemicals, where it serves as a precursor for crop protection agents. The compound's stability and reactivity under varying conditions make it suitable for high-throughput screening and combinatorial chemistry, which are critical for accelerating drug discovery pipelines.
One of the trending topics in the scientific community is the exploration of heterocyclic compounds for neurological disorders. Preliminary studies suggest that 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde may exhibit neuroprotective properties, sparking interest in its potential for treating Alzheimer's disease and Parkinson's disease. This aligns with the increasing focus on central nervous system (CNS) therapeutics and precision medicine.
In the realm of material science, 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde is investigated for its role in designing organic semiconductors and photovoltaic materials. Its conjugated system and electron-rich imidazole ring contribute to enhanced charge transport properties, making it a candidate for optoelectronic devices and energy storage solutions. This application is particularly relevant given the global push toward renewable energy and carbon-neutral technologies.
Quality control and regulatory compliance are paramount when handling 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde. Manufacturers adhere to stringent Good Manufacturing Practices (GMP) and ISO standards to ensure product consistency and safety. Analytical techniques like mass spectrometry and X-ray crystallography are routinely used to verify the compound's identity and purity, meeting the demands of pharmaceutical-grade materials.
As the scientific community continues to explore the potential of 3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde, its relevance in cutting-edge research and industrial applications is expected to grow. Whether in drug development, agrochemical innovation, or advanced materials, this compound exemplifies the intersection of chemistry and technology in addressing modern challenges.
2162211-68-7 (3-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)